Cas no 162017-32-5 (2-Propenoic acid, 2-cyano-3-hydroxy-3-(2-thienyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-hydroxy-3-(2-thienyl)-, ethyl ester
• CAS No: 162017-32-5
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 1342113
• Update Time: 2024-08-17

2-Propenoic acid, 2-cyano-3-hydroxy-3-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-hydroxy-3-(2-thienyl)-, ethyl ester
• 2-PROPENOIC ACID, 3-(2-THIENYL)-2-CYANO-3-HYDROXY-ETHYL ESTER

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)7(6-11)9(12)8-4-3-5-15-8/h3-5,12H,2H2,1H3
• InChI Key： SQXRLNYLROFLEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=C(O)C1SC=CC=1

Computed Properties

• Exact Mass: 223.03037

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 361.0±42.0 °C(Predicted)
• PSA: 70.32
• pka: 5.15±0.60(Predicted)